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Introduction
In the pursuit of controlled nuclear fusion, a deep understanding of plasma behavior is

paramount. High-energy plasmas, confined by powerful magnetic fields in devices like

tokamaks, present a significant diagnostic challenge. Non-invasive techniques are essential for

measuring key plasma parameters without perturbing the delicate equilibrium required for

fusion reactions. Krypton-83 (⁸³Kr), a stable isotope of krypton, serves as a valuable

diagnostic tool for probing the core of these extreme environments. When introduced in small

quantities into the fusion plasma, krypton atoms become highly ionized and emit characteristic

X-ray radiation. Analysis of this radiation provides critical insights into the ion temperature and

plasma dynamics, crucial for optimizing fusion performance. This document outlines the

applications and experimental protocols for utilizing Krypton-83 in nuclear fusion research.

Principle of Operation
The primary application of Krypton-83 in fusion research is for the measurement of ion

temperature and plasma rotation velocity through high-resolution X-ray spectroscopy. The

underlying principle is the analysis of the Doppler effect on the spectral lines emitted by highly

ionized krypton, specifically the helium-like ion, Kr XXXV.

Doppler Broadening for Ion Temperature: The thermal motion of ions in the hot plasma core

causes a broadening of the emitted spectral lines. The extent of this broadening is directly
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related to the ion temperature. By measuring the full width at half maximum (FWHM) of a

specific Kr XXXV spectral line, the ion temperature can be precisely calculated.[1][2][3][4][5]

[6]

Doppler Shift for Plasma Rotation: The bulk movement of the plasma results in a uniform

shift in the wavelength of the emitted spectral lines. This Doppler shift provides a measure of

the plasma's rotation velocity, a key parameter in understanding plasma confinement and

stability.

Krypton is also utilized for radiative cooling, where the injection of this high-Z element helps to

dissipate energy from the plasma edge, controlling the heat load on the reactor's plasma-facing

components.[1][7]

Key Applications
Core Ion Temperature Measurement: Provides crucial data for assessing the efficiency of

plasma heating methods and achieving the conditions necessary for fusion.

Plasma Rotation Velocity Measurement: Offers insights into plasma momentum transport

and the stability of the plasma column.

Radiative Cooling: Helps in managing the immense heat generated in a fusion reactor,

protecting the structural integrity of the device.[1][7]

Validation of Plasma Models: The experimental data obtained from krypton diagnostics are

used to benchmark and refine theoretical models of plasma behavior.[1]

Quantitative Data
The primary quantitative relationship in this application is between the Doppler broadening of

the Krypton-83 spectral line and the ion temperature.

Table 1: Doppler Broadening and Ion Temperature
Relationship
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Parameter Symbol Formula Units

Ion Temperature Tᵢ
Tᵢ = (Δλ_D / (7.7 x

10⁻⁵ * λ₀))² * mᵢc²
keV

Doppler Broadening

(FWHM)
Δλ_D - Ångströms (Å)

Rest Wavelength of

Spectral Line
λ₀ - Ångströms (Å)

Mass of Krypton-83

Ion
mᵢ - kg

Speed of Light c - m/s

Note: This formula provides a direct calculation of ion temperature from the measured Doppler

broadening of a specific spectral line.

Table 2: Key Spectral Lines of Helium-like Krypton (Kr
XXXV)
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Transition Gabriel Notation Wavelength (Å) Application Notes

1s² ¹S₀ - 1s2p ¹P₁ w ~0.944

Strong resonance line,

often used for ion

temperature

measurements. Can

be affected by

unresolved satellite

lines at lower

temperatures.

1s² ¹S₀ - 1s2p ³P₂ x ~0.949 Intercombination line.

1s² ¹S₀ - 1s2p ³P₁ y ~0.953 Intercombination line.

1s² ¹S₀ - 1s2s ³S₁ z ~0.966

Forbidden line. Well-

suited for ion

temperature

measurements as it is

typically free from

satellite line

contamination.[1]

Experimental Protocols
Krypton-83 Gas Puffing Injection
This protocol describes the introduction of Krypton-83 into the tokamak plasma.

Objective: To introduce a controlled amount of ⁸³Kr gas into the plasma edge, allowing it to

penetrate the core and become highly ionized for spectroscopic analysis.

Materials:

Krypton-83 gas cylinder

High-precision gas injection system with a fast-acting valve

Gas puff nozzle installed on the vacuum vessel of the tokamak
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Procedure:

System Preparation: Ensure the gas injection system is leak-tight and has been baked out to

remove impurities.

Gas Loading: Fill the gas reservoir with Krypton-83 to a predetermined pressure. The

pressure is chosen to deliver a sufficient number of krypton atoms to produce a measurable

signal without significantly perturbing the plasma.

Timing and Synchronization: The gas puff is timed to coincide with the stable phase of the

plasma discharge. The fast-acting valve is triggered by the tokamak's central control system.

Injection: The valve is opened for a short duration (typically a few milliseconds) to release a

puff of ⁸³Kr gas into the vacuum vessel.[8][9][10]

Monitoring: Monitor the effect of the gas puff on key plasma parameters such as electron

density and radiated power to ensure the plasma remains stable.

High-Resolution X-ray Spectroscopy
This protocol details the measurement of the emitted X-ray spectra from the highly ionized

Krypton-83.

Objective: To capture the spectral lines of Kr XXXV with sufficient resolution to accurately

measure Doppler broadening and shift.

Instrumentation:

High-resolution X-ray imaging crystal spectrometer.[11][12]

Position-sensitive X-ray detector (e.g., multi-wire proportional counter or CCD).

Data acquisition system synchronized with the tokamak operation.

Procedure:

Spectrometer Alignment: The crystal spectrometer is aligned to view a specific region of the

plasma core, typically along a line of sight that passes through the hottest part of the plasma.
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The viewing angle is set to allow for the measurement of toroidal rotation.[12]

Wavelength Calibration: A precise wavelength calibration is performed using known X-ray

sources to establish the dispersion of the spectrometer. This is critical for accurate Doppler

shift measurements.[13][14]

Data Acquisition: The X-ray detector is activated during the plasma discharge, particularly

during and after the krypton gas puff. The system records the energy and position of

incoming X-ray photons.

Spectral Reconstruction: The raw data from the detector is processed to reconstruct the X-

ray spectrum in the wavelength range of interest for Kr XXXV.

Data Analysis:

The spectral line profiles are fitted with a Voigt function, which is a convolution of a

Gaussian profile (representing Doppler broadening) and a Lorentzian profile (representing

natural and instrumental broadening).

The Gaussian component of the line width is extracted to calculate the ion temperature.

The central wavelength of the spectral line is compared to its known rest wavelength to

determine the Doppler shift and thus the plasma rotation velocity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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